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Introduction

Trimedlure is a potent, male-specific parapheromone attractant for the Mediterranean fruit fly,
Ceratitis capitata (Wiedemann), a significant agricultural pest worldwide.[1][2][3] Effective
monitoring and detection of C. capitata populations are crucial for timely pest management
interventions.[4] This relies heavily on the use of traps baited with Trimedlure.[1][5] Two of the
most commonly employed traps for this purpose are the Jackson trap and the McPhail trap.

These application notes provide a detailed comparison of the use of Trimedlure in McPhail
and Jackson traps, offering protocols for their application and a summary of their relative
performance based on available data. The choice between these traps can be influenced by
factors such as the specific monitoring objective (e.g., early detection vs. population density
estimation), environmental conditions, and cost-effectiveness.

Trap Characteristics

o Jackson Trap: This is a triangular or delta-shaped trap, typically made of waxed paperboard
or plastic, with a sticky insert. It is a dry trap where flies are captured on the adhesive
surface. Jackson traps are commonly used with male-specific attractants like Trimedlure.[2]

o McPhail Trap: This is a bell-shaped, invaginated trap, usually made of plastic. It is a wet trap
that typically uses a liquid toxicant or drowning solution at the bottom to kill and retain

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b076008?utm_src=pdf-interest
https://www.benchchem.com/product/b076008?utm_src=pdf-body
https://journals.flvc.org/flaent/article/view/105303
https://jppp.journals.ekb.eg/article_46346_eed34eb0e18e17a4ef21d9d3c580766d.pdf
https://www.mdpi.com/2073-4395/12/2/525
https://www.betterworldus.com/trimedlure-plug
https://www.benchchem.com/product/b076008?utm_src=pdf-body
https://journals.flvc.org/flaent/article/view/105303
https://dtisartec.senasica.gob.mx:8080/biblioteca/libros/articulos/Antonio%20Francis._et,al_2023_3%20.pdf.pdf
https://www.benchchem.com/product/b076008?utm_src=pdf-body
https://www.benchchem.com/product/b076008?utm_src=pdf-body
https://jppp.journals.ekb.eg/article_46346_eed34eb0e18e17a4ef21d9d3c580766d.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

captured flies. While often used with liquid protein baits to attract female flies, McPhail traps
can also be adapted for use with male-specific lures like Trimedlure.[6][7]

Data Presentation: Comparative Efficacy

The following tables summarize quantitative data from studies comparing the efficacy of

Trimedlure in McPhail and Jackson traps for capturing male C. capitata.

Table 1: Male Ceratitis capitata Captures in Trimedlure-Baited Traps
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Key Findings

Al-Fawaeer et al.
(2008)

Jackson

Trimedlure

Not specified

Jackson trap was
most effective for

capturing males.

[6]

Al-Fawaeer et al.
(2008)

McPhail

Trimedlure

Not specified

McPhail trap was
most effective for
capturing
females (when
used with
appropriate bait).
[6]

Sartec (General)  Jackson

Trimedlure Plug

10.33

No significant
difference in
capture rates
between
Jackson,
McPhail, and
another trap type
when using the
same Trimedlure

attractant.[6]

Sartec (General)  McPhail

Trimedlure Plug

10.56

No significant
difference in
capture rates
between
Jackson,
McPhail, and
another trap type
when using the
same Trimedlure

attractant.[6]
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Note: Direct comparative studies focusing solely on Trimedlure in McPhail versus Jackson
traps are limited. Often, studies compare different attractants within the same trap type or
different trap designs with their standardly associated lures. The data suggests that when using
a potent male-specific lure like Trimedlure, the trap design may have a less significant impact
on male capture rates than the lure itself.[6]

Experimental Protocols

o Materials:

o Jackson trap (paper or plastic)

o

Sticky insert

o

Trimedlure dispenser (e.g., polymeric plug, cotton wick with liquid)

[¢]

Hanger or wire for trap suspension

Gloves

[e]

e Procedure:
1. Assemble the Jackson trap according to the manufacturer's instructions.
2. Place the sticky insert on the bottom interior surface of the trap.

3. Using gloves to avoid contamination, place the Trimedlure dispenser in the center of the
sticky insert. For liquid Trimedlure, apply the recommended amount (e.g., 1.5 - 2.0 cm3)
to the cotton wick.[2]

4. Attach the hanger to the top of the trap.
5. Suspend the trap in a shady area within the canopy of a host tree.[2]
6. Ensure the trap entrance is not obstructed by leaves or branches.

e Materials:
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o McPhail trap

o Trimedlure dispenser (polymeric plug is recommended to avoid contact with the liquid
below)

o A small basket or holder for the lure

o Drowning solution (water with a few drops of unscented detergent) or a toxicant strip (e.g.,
DDVP block).[8]

o Hanger or wire for trap suspension

o Gloves

e Procedure:
1. Assemble the McPhail trap.

2. If using a drowning solution, fill the bottom reservoir of the trap with the solution to the
indicated level.

3. If using a toxicant strip, place it in the bottom of the trap.[8]
4. Using gloves, place the Trimedlure plug into the small basket.

5. Suspend the basket containing the lure from the inside top of the trap, ensuring it hangs
above the liquid or toxicant strip.

6. Attach the hanger to the top of the trap.

7. Suspend the trap in a shady area within the canopy of a host tree.

Experimental and Logical Workflows (Graphviz)
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Caption: Experimental workflow for comparing Trimedlure-baited traps.
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Caption: Logical relationship of components in a fruit fly trapping system.

Discussion and Recommendations

» Jackson Traps are generally considered the standard for male C. capitata detection
programs when using Trimedlure.[2] Their advantages include ease of use, low cost, and
high specificity for the target pest due to the nature of the lure and the dry capture method.

o McPhalil Traps, when baited with Trimedlure, can also effectively capture male C. capitata.
The primary consideration for using McPhail traps with Trimedlure is the need to keep the
lure separate from the liquid at the bottom of the trap. This is typically achieved by placing
the lure in a small basket suspended from the lid. While effective, this setup can be more
cumbersome to service than a Jackson trap.

» Lure Longevity and Replacement: The effectiveness of Trimedlure decreases over time.
Polymeric plugs have been developed to extend the field life of the lure compared to liquid
formulations.[1][5] Studies have shown that 2g Trimedlure plugs may need replacement
every 6 weeks, as their attractiveness can significantly decrease after this period.[1] Some
research indicates that 4g plugs could extend this interval to 8 weeks.[5] Regular
replacement according to manufacturer guidelines or local research findings is critical for
consistent monitoring.

Conclusion:

For routine monitoring and detection of male Ceratitis capitata using Trimedlure, the Jackson
trap is often the more practical and widely adopted choice due to its simplicity and cost-
effectiveness. However, McPhail traps can be successfully adapted for use with Trimedlure
and may be a suitable option if they are already in use for other monitoring purposes within an
integrated pest management program. The ultimate effectiveness of either trap is highly
dependent on the correct placement, regular servicing, and the freshness of the Trimedlure
lure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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